Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of “Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate” is not explicitly provided in the retrieved sources .
Chemical Reactions Analysis
Information regarding the chemical reactions involving “Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate” is not available in the retrieved sources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate” are not detailed in the retrieved sources .
Scientific Research Applications
Pharmaceutical Applications
Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate: is utilized in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Its oxazole ring, a five-membered heterocycle containing both nitrogen and oxygen, is a common motif in many biologically active molecules. The presence of the hydroxyphenyl group can be advantageous for creating compounds with potential anti-inflammatory and antioxidant properties .
Organic Synthesis
In organic chemistry, this compound serves as a versatile intermediate for the construction of more complex molecules. The oxazole ring can undergo various chemical transformations, making it a valuable building block for synthesizing new chemical entities with potential therapeutic effects .
Material Science
The compound’s structural features make it suitable for use in material science, particularly in the development of organic light-emitting diodes (OLEDs). Its ability to emit light upon electrical excitation is being explored to create more efficient and environmentally friendly display technologies .
Analytical Chemistry
Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate: can be used as a standard or reference compound in analytical methods. Its well-defined structure and stability under various conditions make it suitable for calibrating instruments or validating analytical procedures .
Biochemistry Research
In biochemistry, the compound’s oxazole ring is of interest due to its resemblance to naturally occurring molecules. It can be used to study enzyme-substrate interactions, receptor binding, and other biochemical pathways that are fundamental to understanding disease mechanisms and developing new treatments .
Industrial Uses
While specific industrial applications of Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate are not widely reported, related oxazole derivatives are known to be used in various industrial processes. These include applications in the synthesis of dyes, agrochemicals, and as corrosion inhibitors due to their stable heterocyclic framework .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 5-(4-hydroxyphenyl)-1,3-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-2-16-12(15)10-11(17-7-13-10)8-3-5-9(14)6-4-8/h3-7,14H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWGLPVVMBIZBNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC=N1)C2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90654076 |
Source
|
| Record name | Ethyl 5-(4-hydroxyphenyl)-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(4-hydroxyphenyl)oxazole-4-carboxylate | |
CAS RN |
391248-24-1 |
Source
|
| Record name | Ethyl 5-(4-hydroxyphenyl)-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(4-HYDROXY-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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